Cas no 101087-11-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-5-[2-(1-piperidinyl)ethyl]-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-5-[2-(1-piperidinyl)ethyl]-
• CAS No: 101087-11-0
• MF: C₁₅H₂₅N₃O₃
• MW: 295.3773
• CID: 187531
• PubChem ID: 58178

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-5-[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-butyl-5-[2-(1-piperidinyl)ethyl]-
• 5-butyl-5-(2-piperidin-1-ylethyl)-1,3-diazinane-2,4,6-trione
• 5-butyl-5-[2-(1-piperidyl)ethyl]-1,3-diazinane-2,4,6-trione
• 5-Butyl-5-(2-piperidino-aethyl)-barbitursaeure
• 5-butyl-5-(2-piperidino-ethyl)-barbituric acid
• 5-Butyl-5-(2-piperidinoethyl)barbituric acid
• AC1L1OFW
• ACMC-1BRRB
• AG-D-07415
• BARBITURIC ACID, 5-BUTYL-5-(2-PIPERIDINOETHYL)-
• BRN 0294889
• CTK3J9533
• LS-23991
• 4-25-00-04247 (Beilstein Handbook Reference)
• DTXSID40143728
• 101087-11-0

• Inchi： InChI=1S/C15H25N3O3/c1-2-3-7-15(8-11-18-9-5-4-6-10-18)12(19)16-14(21)17-13(15)20/h2-11H2,1H3,(H2,16,17,19,20,21)
• InChI Key： CEIAUYCMTWAQHU-UHFFFAOYSA-N
• SMILES： CCCCC1(C(=O)NC(=O)NC1=O)CCN1CCCCC1

Computed Properties

• Exact Mass: 295.18975
• Monoisotopic Mass: 295.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.5A^2

Experimental Properties

• Density: 1.101
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.493
• PSA: 78.51
• LogP: 1.89470